Cas no 80568-03-2 (1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one)

1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one structure
80568-03-2 structure
Product name:1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one
CAS No:80568-03-2
MF:C17H17N3O3S
MW:343.40018248558
CID:985836
PubChem ID:329601

1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one
    • 1-[2-(dimethylamino)ethylamino]-4-nitrothioxanthen-9-one
    • 9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-
    • NSC-313389
    • SCHEMBL10902211
    • PEWQOANBYFRFKW-UHFFFAOYSA-N
    • NCI60_004089
    • 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-9H-thioxanthen-9-one
    • 80568-03-2
    • DTXSID40317240
    • 9H-Thioxanthen-9-one,1-[[2-(dimethylamino)ethyl]amino]-4-nitro-
    • CHEMBL432639
    • NSC313389
    • 1-((2-(Dimethylamino)ethyl)amino)-4-nitro-9H-thioxanthen-9-one
    • Inchi: InChI=1S/C17H17N3O3S/c1-19(2)10-9-18-12-7-8-13(20(22)23)17-15(12)16(21)11-5-3-4-6-14(11)24-17/h3-8,18H,9-10H2,1-2H3
    • InChI Key: PEWQOANBYFRFKW-UHFFFAOYSA-N
    • SMILES: CN(C)CCNC1=C2C(=C(C=C1)[N+](=O)[O-])SC3=CC=CC=C3C2=O

Computed Properties

  • Exact Mass: 343.09906259g/mol
  • Monoisotopic Mass: 343.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 104Ų

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